Cas no 852374-57-3 (2-{3-(3-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(4-methylphenyl)acetamide)

• Product Name: 2-{3-(3-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(4-methylphenyl)acetamide
• CAS No: 852374-57-3
• MF: C₂₀H₁₆FN₅OS
• MW: 393.437345504761
• CID: 5980857
• PubChem ID: 7118035
• Update Time: 2025-07-10

2-{3-(3-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{3-(3-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(4-methylphenyl)acetamide
• 2-((3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)-N-(p-tolyl)acetamide
• Acetamide, 2-[[3-(3-fluorophenyl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]thio]-N-(4-methylphenyl)-
• F0676-0375
• 852374-57-3
• 2-[[3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]-N-(4-methylphenyl)acetamide
• AKOS024595255
• 2-{[3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}-N-(4-methylphenyl)acetamide
• AB00671988-01

• Inchi： 1S/C20H16FN5OS/c1-13-5-7-16(8-6-13)22-18(27)12-28-19-10-9-17-23-24-20(26(17)25-19)14-3-2-4-15(21)11-14/h2-11H,12H2,1H3,(H,22,27)
• InChI Key： ZWDCVQQSYNNXKJ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1)(=O)CSC1=NN2C(C3=CC=CC(F)=C3)=NN=C2C=C1

Computed Properties

• Exact Mass: 393.10595949g/mol
• Monoisotopic Mass: 393.10595949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 97.5Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• pka: 12.76±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-{3-(3-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(4-methylphenyl)acetamide

Professional Introduction to Compound with CAS No. 852374-57-3 and Product Name: 2-{3-(3-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(4-methylphenyl)acetamide

Compound with the CAS number 852374-57-3, specifically identified by the product name 2-{3-(3-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(4-methylphenyl)acetamide, represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their unique structural features and potential biological activities. The molecular architecture of this compound incorporates multiple pharmacophoric elements, including a triazolobipyridazine core and a sulfanyl group, which are known to contribute to its interactions with biological targets.

The synthesis of 2-{3-(3-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(4-methylphenyl)acetamide involves a series of well-designed chemical transformations that highlight the expertise in organic synthesis. The presence of the 3-fluorophenyl moiety is particularly noteworthy, as fluorine substituents are often employed to enhance metabolic stability and binding affinity in drug candidates. The triazolobipyridazine scaffold is a structurally complex unit that has been extensively studied for its potential applications in medicinal chemistry. This scaffold is capable of forming stable interactions with various biological receptors, making it a valuable component in the design of novel therapeutic agents.

Recent research has demonstrated that compounds containing the triazolobipyridazine core exhibit promising activities in multiple therapeutic areas. For instance, studies have shown that derivatives of this class can interact with enzymes and receptors involved in inflammation, cancer progression, and neurodegenerative diseases. The sulfanyl group appended to the triazolobipyridazine ring further enhances the compound's pharmacological profile by contributing to its solubility and bioavailability. Additionally, the N-(4-methylphenyl)acetamide moiety provides a hydrophobic anchor that aids in membrane penetration and target binding.

In terms of biological activity, preliminary investigations into 2-{3-(3-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(4-methylphenyl)acetamide have revealed intriguing results. The compound has been evaluated for its potential effects on enzymes such as kinases and phosphodiesterases, which are critical targets in oncology and cardiovascular diseases. The fluorine atom in the 3-fluorophenyl group plays a pivotal role in modulating the electronic properties of the molecule, thereby influencing its binding kinetics and thermodynamics. This feature has been exploited in the development of highly selective inhibitors for therapeutic use.

The structural complexity of this compound also offers opportunities for further derivatization and optimization. By modifying specific functional groups or introducing additional substituents, chemists can fine-tune the pharmacological properties of 2-{3-(3-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(4-methylphenyl)acetamide to improve its efficacy and reduce potential side effects. Such modifications are essential for advancing from laboratory-scale compounds to viable drug candidates suitable for clinical evaluation.

The synthesis and characterization of this compound also underscore the importance of advanced analytical techniques in modern pharmaceutical research. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography have been instrumental in elucidating the structure and confirming the purity of 852374-57-3. These techniques provide detailed insights into the molecular conformation and interactions, which are critical for understanding its biological behavior.

From a broader perspective, the development of novel heterocyclic compounds like 2-{3-(3-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(4-methylphenyl)acetamide contributes to the ongoing effort to address unmet medical needs. The ability to design molecules with specific pharmacological profiles relies on a deep understanding of structure-activity relationships (SAR). By leveraging computational modeling and experimental data, researchers can predict how structural changes will impact biological activity, thereby accelerating the discovery process.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures often leads to enhanced binding affinity due to changes in electronic distribution and steric effects. This phenomenon has been observed across various therapeutic classes, including antiviral agents, anticancer drugs, and anti-inflammatory medications. The 3-fluorophenyl group in 852374-57-3 exemplifies this trend by contributing to improved target interaction.

In conclusion,852374-57-3 represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities. The compound's design incorporates multiple pharmacophoric elements that make it a valuable candidate for further investigation. As research continues to uncover new applications for heterocyclic derivatives like triazolobipyridazines,852374-57-3 is poised to play a crucial role in developing next-generation therapeutics.